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Compound of Interest

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The presence of nitrosamine impurities in pharmaceutical products is a significant concern for

regulatory agencies and manufacturers due to their potential carcinogenic properties.

Nitrosamine Drug Substance-Related Impurities (NDSRIs) are a class of nitrosamines that are

structurally related to the active pharmaceutical ingredient (API). N-nitroso-meropenem is a

potential NDSRI that can form in meropenem API under certain conditions.

This application note provides a detailed protocol for the sensitive and selective quantification

of N-nitroso-meropenem in meropenem API using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS). The method is designed to meet the stringent regulatory

requirements for the control of nitrosamine impurities.

Experimental Protocols
Materials and Reagents

N-nitroso-meropenem reference standard
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Meropenem API

LC-MS grade water

LC-MS grade acetonitrile

LC-MS grade methanol

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

N-nitroso-meropenem-d6 (internal standard, optional)

Standard Solution Preparation
Primary Stock Solution of N-nitroso-meropenem (100 µg/mL): Accurately weigh 1.0 mg of

N-nitroso-meropenem reference standard and dissolve in 10.0 mL of methanol.

Working Standard Solution (1.0 µg/mL): Dilute 100 µL of the primary stock solution to 10.0

mL with a 50:50 mixture of methanol and water.

Calibration Standards: Prepare a series of calibration standards by further diluting the

working standard solution with a 50:50 mixture of methanol and water to achieve

concentrations ranging from 0.1 ng/mL to 50 ng/mL.

Sample Preparation
Accurately weigh 100 mg of meropenem API into a 15 mL centrifuge tube.

Add 10.0 mL of a 50:50 mixture of methanol and water.

Vortex the tube for 5 minutes to ensure complete dissolution.

Centrifuge the solution at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.

LC-MS/MS Method
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Liquid Chromatography (LC) Conditions:

Parameter Value

Column C18, 2.1 x 100 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Gradient See Table 1

Table 1: LC Gradient Program

Time (min) % Mobile Phase B

0.0 5

1.0 5

8.0 95

10.0 95

10.1 5

15.0 5

Mass Spectrometry (MS) Conditions:
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Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

Collision Gas Argon

MRM Transitions:

The following Multiple Reaction Monitoring (MRM) transitions are proposed for the analysis of

N-nitroso-meropenem. These transitions are predicted based on the structure of the molecule

and may require optimization.

Table 2: Proposed MRM Transitions for N-nitroso-meropenem

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV) (Starting
Point)

N-nitroso-meropenem 413.1 141.1 25

N-nitroso-meropenem 413.1 68.1 35

N-nitroso-

meropenem-d6 (IS)
419.1 147.1 25

Data Presentation
The following tables summarize the expected quantitative performance of the method. This

data is illustrative and should be confirmed during method validation.

Table 3: Linearity and Range
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Analyte Range (ng/mL) Correlation Coefficient (r²)

N-nitroso-meropenem 0.1 - 50 > 0.995

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte LOD (ng/mL) LOQ (ng/mL)

N-nitroso-meropenem 0.03 0.1

Table 5: Accuracy (Recovery)

Spiked Level (ng/mL) Mean Recovery (%) % RSD (n=6)

0.1 (LOQ) 95.2 8.5

1.0 98.7 4.2

25.0 101.5 2.8

Table 6: Precision

Spiked Level (ng/mL)
Intra-day Precision (%
RSD, n=6)

Inter-day Precision (%
RSD, n=18)

0.1 (LOQ) 7.8 10.2

1.0 3.5 5.1

25.0 2.1 3.9

Visualizations
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Sample and Standard Preparation

LC-MS/MS Analysis Data ProcessingWeigh 100 mg Meropenem API Dissolve in 10 mL
Methanol/Water (50:50) Vortex for 5 min Centrifuge at 4000 rpm

for 10 min
Filter through 0.22 µm
PVDF Syringe Filter

Inject 5 µL into
LC-MS/MS System

Prepare N-nitroso-meropenem
Calibration Standards

(0.1 - 50 ng/mL)

Chromatographic Separation
(C18 Column)

MS/MS Detection
(ESI+, MRM Mode)

Quantification against
Calibration Curve

Report N-nitroso-meropenem
Concentration

Click to download full resolution via product page

Caption: Experimental workflow for the LC-MS/MS quantification of N-nitroso-meropenem in

meropenem API.

Conclusion
This application note provides a comprehensive and detailed protocol for the quantification of

N-nitroso-meropenem in meropenem API by LC-MS/MS. The method is designed to be

sensitive, selective, and robust, making it suitable for routine quality control and regulatory

submissions. The provided experimental details, including sample preparation, LC-MS/MS

parameters, and expected performance data, offer a solid foundation for researchers and drug

development professionals to implement this critical analysis. It is essential to validate this

method in accordance with ICH Q2 (R1) guidelines before its implementation in a regulated

environment.

To cite this document: BenchChem. [Application Note: LC-MS/MS Quantification of N-
nitroso-meropenem in Meropenem API]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15811780/docs#application-note-lc-ms-ms-
quantification-of-n-nitroso-meropenem-in-meropenem-api]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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